Mulberrin
Mulberrin
Mulberrin is a natural product found in Morus lhou, Morus mongolica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
62949-79-5
VCID:
VC21160664
InChI:
InChI=1S/C25H26O6/c1-13(2)5-8-17-20(28)12-21(29)22-23(30)18(9-6-14(3)4)24(31-25(17)22)16-10-7-15(26)11-19(16)27/h5-7,10-12,26-29H,8-9H2,1-4H3
SMILES:
CC(=CCC1=C(C=C(C2=C1OC(=C(C2=O)CC=C(C)C)C3=C(C=C(C=C3)O)O)O)O)C
Molecular Formula:
C25H26O6
Molecular Weight:
422.5 g/mol
Mulberrin
CAS No.: 62949-79-5
Cat. No.: VC21160664
Molecular Formula: C25H26O6
Molecular Weight: 422.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mulberrin is a natural product found in Morus lhou, Morus mongolica, and other organisms with data available. |
|---|---|
| CAS No. | 62949-79-5 |
| Molecular Formula | C25H26O6 |
| Molecular Weight | 422.5 g/mol |
| IUPAC Name | 2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-3,8-bis(3-methylbut-2-enyl)chromen-4-one |
| Standard InChI | InChI=1S/C25H26O6/c1-13(2)5-8-17-20(28)12-21(29)22-23(30)18(9-6-14(3)4)24(31-25(17)22)16-10-7-15(26)11-19(16)27/h5-7,10-12,26-29H,8-9H2,1-4H3 |
| Standard InChI Key | UWQYBLOHTQWSQD-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C(C=C(C2=C1OC(=C(C2=O)CC=C(C)C)C3=C(C=C(C=C3)O)O)O)O)C |
| Canonical SMILES | CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)CC=C(C)C)C |
| Appearance | Yellow powder |
| Boiling Point | 657.7±55.0 °C |
| Melting Point | 148 - 150 °C |
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